![molecular formula C16H8Cl2N2OS B2462354 3-(3,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile CAS No. 476278-29-2](/img/structure/B2462354.png)
3-(3,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile
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Description
3-(3,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile is a useful research compound. Its molecular formula is C16H8Cl2N2OS and its molecular weight is 347.21. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
A study by Farag, Dawood, and Kandeel (1996) details the synthesis and reactivity of 3-(benzothiazol-2-yl)-3-oxopropanenitrile, a compound structurally related to the one . They explored various synthesis routes and reactions with different compounds, providing insights into its versatile applications in chemical synthesis (Farag, Dawood, & Kandeel, 1996).
Polymer Solar Cells
Xu, Zhang, Yu, Li, and Peng (2019) discussed the use of a molecule with a structure similar to 3-(3,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile in polymer solar cells. The molecule, with its electron-deficient unit, was shown to have good energy level matching with poly(3-hexylthiophene) and led to high-performance solar cells (Xu, Zhang, Yu, Li, & Peng, 2019).
Environmental Presence and Impact
Zhang, Ren, Li, Kunisue, Gao, and Kannan (2011) conducted a study on benzotriazoles and benzophenones, which are structurally related to the compound . They investigated their presence in the environment, particularly in sediment and sewage sludge, highlighting the environmental impact of such compounds (Zhang, Ren, Li, Kunisue, Gao, & Kannan, 2011).
Fluorescence and pH Sensing
Li, Feng, Niu, Zhang, Li, Kang, Xu, He, Hou, and Tang (2018) developed a benzothiazole-based aggregation-induced emission luminogen for detecting pH. The compound demonstrated reversible acid/base-switched emission transitions and was suitable for highly sensitive detection of pH fluctuations, similar to the properties of this compound (Li, Feng, Niu, Zhang, Li, Kang, Xu, He, Hou, & Tang, 2018).
Antimicrobial Activity
Abdel‐Aziz, Mekawey, and Dawood (2009) investigated the antimicrobial activity of compounds derived from 3-(benzothiazol-2-yl)-3-oxopropanenitrile, which shares a similar structure with the compound . Their research showed significant antimicrobial activity against various bacterial and fungal species (Abdel‐Aziz, Mekawey, & Dawood, 2009).
Corrosion Inhibition
Salarvand, Amirnasr, Talebian, Raeissi, and Meghdadi (2017) studied the inhibition performance of benzothiazole derivatives, similar to the compound , for protecting mild steel in acidic environments. Their research highlighted the potential application in corrosion inhibition (Salarvand, Amirnasr, Talebian, Raeissi, & Meghdadi, 2017).
properties
IUPAC Name |
(Z)-2-(1,3-benzothiazol-2-yl)-3-(3,5-dichlorophenyl)-3-hydroxyprop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8Cl2N2OS/c17-10-5-9(6-11(18)7-10)15(21)12(8-19)16-20-13-3-1-2-4-14(13)22-16/h1-7,21H/b15-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBEQLGSVYLVDKO-QINSGFPZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C(=C(C3=CC(=CC(=C3)Cl)Cl)O)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)N=C(S2)/C(=C(/C3=CC(=CC(=C3)Cl)Cl)\O)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8Cl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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